Cas no 1804477-44-8 (4-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol)

4-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol is a versatile brominated pyridine derivative with significant utility in synthetic organic chemistry. Its key structural features—a bromomethyl group, hydroxyl functionality, and trifluoromethoxy substituent—make it a valuable intermediate for constructing complex heterocyclic frameworks. The presence of multiple reactive sites enables selective modifications, facilitating applications in pharmaceutical and agrochemical research. The trifluoromethoxy group enhances metabolic stability and lipophilicity, while the hydroxyl and bromomethyl groups offer convenient handles for further derivatization. This compound is particularly useful in cross-coupling reactions and nucleophilic substitutions, providing a robust platform for the development of bioactive molecules. Its well-defined reactivity profile ensures reproducibility in synthetic workflows.

4-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol structure

1804477-44-8 structure

Product Name:4-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol

CAS No:1804477-44-8

MF:C₈H₇BrF₃NO₃

MW:302.045292139053

CID:4814552

Update Time:2025-10-23

4-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

- 4-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol
- Inchi： 1S/C8H7BrF3NO3/c9-1-4-6(15)2-13-5(3-14)7(4)16-8(10,11)12/h2,14-15H,1,3H2
- InChI Key： AQPMUUUYZAONQT-UHFFFAOYSA-N
- SMILES： BrCC1C(=CN=C(CO)C=1OC(F)(F)F)O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 229
XLogP3: 1.4
Topological Polar Surface Area: 62.6

4-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029093281-1g	4-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol	1804477-44-8	97%	1g	$1,534.70	2022-04-02

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Additional information on 4-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol

4-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol: A Comprehensive Overview

The compound 4-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol, identified by the CAS number 1804477-44-8, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and structural versatility.

The molecular structure of 4-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol is characterized by a pyridine ring substituted with three distinct functional groups: a bromomethyl group at the 4-position, a hydroxyl group at the 5-position, and a trifluoromethoxy group at the 3-position. Additionally, a methanol group is attached at the 2-position of the ring. This combination of substituents imparts unique electronic and steric properties to the molecule, making it an interesting candidate for further research and development.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of electron-withdrawing groups like the trifluoromethoxy group enhances the molecule's stability and bioavailability, while the hydroxyl and methanol groups contribute to hydrogen bonding capabilities, which are crucial for interactions within biological systems. The bromomethyl group further adds reactivity, making this compound a valuable intermediate in organic synthesis.

In terms of synthesis, researchers have developed efficient methods to prepare 4-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol. One common approach involves multi-step reactions starting from readily available pyridine precursors. The introduction of substituents is carefully controlled to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthetic process.

The application of this compound extends beyond traditional pharmaceuticals. Its unique properties make it suitable for use in agrochemicals, where it can serve as a precursor for herbicides or insecticides. Additionally, its role as an intermediate in organic synthesis has been explored in recent studies, particularly in the construction of complex heterocyclic frameworks.

From an environmental perspective, understanding the degradation pathways of 4-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol is crucial for assessing its ecological impact. Recent research has focused on biodegradation studies under various environmental conditions, providing insights into its persistence and potential risks to ecosystems.

In conclusion, 4-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-methanol, with its CAS number 1804477-44-8, represents a significant advancement in organic chemistry. Its versatile structure and promising applications continue to attract attention from researchers across multiple disciplines. As ongoing studies uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.